Cas no 112778-17-3 (7-(3-methoxyphenyl)heptane-1,4-diol)

• Product Name: 7-(3-methoxyphenyl)heptane-1,4-diol
• CAS No: 112778-17-3
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 2609518
• PubChem ID: 13869097
• Update Time: 2025-04-21

7-(3-methoxyphenyl)heptane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 7-(3-methoxyphenyl)heptane-1,4-diol
• 112778-17-3
• DTXSID50551597

• Inchi： 1S/C14H22O3/c1-17-14-9-3-6-12(11-14)5-2-7-13(16)8-4-10-15/h3,6,9,11,13,15-16H,2,4-5,7-8,10H2,1H3
• InChI Key： OSHIOLQILCWFQS-UHFFFAOYSA-N
• SMILES： OC(CCCO)CCCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 238.15689456Da
• Monoisotopic Mass: 238.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų